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Compound of Interest

Compound Name: Cobalt--dysprosium (1/3)

Cat. No.: B15483335 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel materials like Cobalt-dysprosium (1/3). This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to facilitate the safe handling of this rare earth alloy.

Hazard Identification and Personal Protective
Equipment
Cobalt-dysprosium alloys, in their solid form, are generally stable. However, the primary

hazards arise from the fine dust or fumes that may be generated during processing, such as

grinding, cutting, or melting.[1] These fine particles can be inhaled or come into contact with the

skin and eyes.

Cobalt is a known skin and respiratory sensitizer and is classified as a possible human

carcinogen.[2][3] Inhalation of cobalt dust can lead to respiratory issues, including asthma-like

allergies and lung fibrosis.[2] Skin contact may cause allergic dermatitis.[2]

Dysprosium, a rare earth metal, is generally considered to have low toxicity. However, its dust

can be irritating to the eyes and respiratory tract.[4][5] Finely divided dysprosium powder is

flammable and may ignite when exposed to sparks or flame.[6]

Given the properties of its constituent elements, Cobalt-dysprosium (1/3) should be handled

with caution to minimize the generation and inhalation of dust.
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Recommended Personal Protective Equipment (PPE):

Protection Type Recommended Equipment Specifications & Rationale

Respiratory Protection NIOSH-approved respirator

A respirator is crucial when

handling powders or

performing operations that

generate dust or fumes. For

cobalt dust, NIOSH

recommends specific

respirators based on the

concentration.[7]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect against airborne

particles.[4][5]

Hand Protection
Impermeable gloves (e.g.,

nitrile)

To prevent skin contact with

the alloy powder.[4]

Body Protection Laboratory coat
To protect clothing and skin

from contamination.

Quantitative Data
The following table summarizes key quantitative data for cobalt and dysprosium. Specific data

for the Cobalt-dysprosium (1/3) alloy is not readily available and should be determined

experimentally.
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Property Cobalt Dysprosium
Cobalt-Dysprosium

(1/3) (Estimated)

CAS Number 7440-48-4 7429-91-6 N/A

Melting Point 1495 °C 1412 °C[5] ~1400-1500 °C

Boiling Point 2927 °C 2567 °C N/A

Density 8.90 g/cm³[8] 8.551 g/cm³ ~8.6-8.8 g/cm³

Occupational

Exposure Limits

(OELs) - 8-hr TWA

OSHA PEL: 0.1

mg/m³[3]NIOSH REL:

0.05 mg/m³[7]ACGIH

TLV: 0.02 mg/m³[2]

No specific limit

established[4][5]

Handle to meet the

OEL for Cobalt

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended

Exposure Limit, TLV: Threshold Limit Value.

Experimental Protocol: Handling Cobalt-
Dysprosium (1/3) in an Inert Atmosphere
Due to the potential for the fine powder of the alloy to be air-sensitive, particularly the

dysprosium component, handling in an inert atmosphere is recommended.

Materials:

Cobalt-dysprosium (1/3) alloy

Schlenk flask or similar reaction vessel

Septum

Cannula (double-tipped needle)

Inert gas source (Argon or Nitrogen) with a bubbler

Schlenk line or glove box
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Spatula

Solvent (if required for a reaction)

Procedure:

Preparation: Ensure all glassware is clean and oven-dried to remove any moisture.[9]

Assemble the glassware (e.g., Schlenk flask with a stir bar) and purge with a dry, inert gas.

Transfer of Alloy:

In a Glove Box: The most secure method for handling air-sensitive materials is within a

glove box.[10] Weigh the desired amount of the alloy inside the glove box and transfer it to

the reaction vessel.

Using a Schlenk Line: If a glove box is not available, the transfer can be performed on a

Schlenk line under a positive pressure of inert gas.[11]

1. Connect the reaction vessel to the Schlenk line and evacuate and backfill with inert gas

three times to ensure an inert atmosphere.[11]

2. Briefly remove the septum while maintaining a strong flow of inert gas and quickly add

the alloy powder using a spatula.

3. Immediately replace the septum.

Addition of Solvents or Reagents: If the experimental protocol requires the addition of a

liquid, use a syringe or cannula to transfer the liquid into the reaction vessel while

maintaining a positive pressure of inert gas.[9]

Reaction: Once all components are added, the reaction can be carried out under a

continuous positive pressure of inert gas, which can be monitored with an oil bubbler.

Work-up and Isolation: The work-up and isolation of the product should also be conducted

under an inert atmosphere until the final product is confirmed to be air-stable.
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A clear plan for the entire lifecycle of the material, from handling to disposal, is critical for safety

and environmental protection.

Operational Plan Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow for Handling Cobalt-Dysprosium (1/3)
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Caption: Operational workflow for handling Cobalt-Dysprosium (1/3).
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Disposal Plan:

All waste containing Cobalt-dysprosium (1/3) must be treated as hazardous waste.

Segregation:

Solid Waste: Collect all solid waste, including unused alloy, contaminated consumables

(e.g., gloves, weighing paper), in a clearly labeled, sealed container.

Liquid Waste: Collect liquid waste from reactions and cleaning in a separate, labeled, and

sealed container. Do not mix with other waste streams unless compatibility has been

confirmed.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "Cobalt-dysprosium alloy," and the primary hazards (e.g., "Toxic," "Flammable Solid" if

in fine powder form).

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company.[12] Do not dispose of this

material down the drain or in regular trash.[12] The recycling of rare earth elements is an

emerging field and may be an option for larger quantities of waste.[13][14]
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Hazards and Protective Measures for Cobalt-Dysprosium (1/3)
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Caption: Logical relationship of hazards and protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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